4-(4-Bromophenoxy)cyclohexanone

• CAS RN: 1312478-74-2
• Molecular Formula: C12H13BrO2
• Molecular Weight: 269.13 g/mol
• IUPAC Name: 4-(4-bromophenoxy)cyclohexan-1-one
• InChI: InChI=1S/C12H13BrO2/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-2,5-6,12H,3-4,7-8H2
• InChI Key: OACDNPXSDNRKSS-UHFFFAOYSA-N
• SMILES: C1CC(=O)CCC1OC2=CC=C(C=C2)Br

Description

4-(4-Bromophenoxy)cyclohexanone is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 N HCl(aq) (45 mL) was added to a solution of 8-(4-bromophenoxy)-1,4-dioxaspiro[4.5]decane (2.8 g, 8.94 mmol) in THF (100 mL). The reaction was heated to 50° C. After 1 hour the reaction was cooled to room temperature and neutralized by addition of solid sodium bicarbonate. The reaction was extracted with ether (1×), the resulting organic layer was washed with water, dried (Na2SO4), filtered and concentrated. Purification on a Biotage SNAP cartridge KP Sil 100 g (hexanes/ethyl acetate=9:1) afforded the title compound as a white solid (2.09 g, 87%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 2.02-2.13 (m, 2H) 2.21-2.41 (m, 4H) 2.61-2.74 (m, 2H) 4.62-4.71 (m, 1H) 6.81-6.89 (m, 2H) 7.37-7.44 (m, 2H)